Cas no 1564527-06-5 (3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine
• CAS No: 1564527-06-5
• Molecular Formula: C₁₁H₁₆FN
• Molecular Weight: 181.249846458435
• CID: 6245769
• PubChem ID: 104277174

3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine
• 1564527-06-5
• EN300-1852990

• InChIKey： MTNQDSRQJCNXLS-UHFFFAOYSA-N
• Inchi： 1S/C11H16FN/c1-8-3-4-9(2)10(7-8)11(12)5-6-13/h3-4,7,11H,5-6,13H2,1-2H3
• SMILES： FC(CCN)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 181.126677677g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.126677677g/mol
• Heavy Atom Count: 13
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes